Cas no 1805598-88-2 (5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
• CAS No: 1805598-88-2
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4886056
• Update Time: 2025-05-20

5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-1-4-2-13-8(12)6(7(10)11)5(4)3-14/h2-3,7H,1H2
• InChI Key： QZCJAYPUEQFCGN-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805598-88-2)

5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805598-88-2, belongs to the pyridine derivative family, which is renowned for its versatility in synthetic chemistry. The presence of multiple functional groups, including bromomethyl, difluoromethyl, and fluoropyridine, makes it a valuable intermediate for designing novel molecules with targeted biological activities.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties, such as enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde for its potential role in developing next-generation therapeutics. For instance, its difluoromethyl group is often leveraged to modulate the lipophilicity and electronic effects of drug candidates, a topic frequently searched in AI-driven drug discovery platforms.

The compound's bromomethyl moiety offers a reactive site for further functionalization, enabling the synthesis of diverse analogs. This feature aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry forums. Additionally, the fluoropyridine core is a key structural motif in many FDA-approved drugs, making this compound a focal point for structure-activity relationship (SAR) studies.

From an industrial perspective, 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in green chemistry circles, as researchers seek sustainable alternatives to traditional synthetic routes. The compound's purity and stability are critical for reproducibility, a concern frequently raised in QC/QA workflows for fine chemicals.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of organic electronic materials. Its fluorine-rich structure contributes to electron-deficient characteristics, which are desirable for designing n-type semiconductors. This intersection of chemistry and materials science is a trending topic in academic research and patent filings.

In summary, 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805598-88-2) represents a cutting-edge building block in modern synthetic chemistry. Its multifaceted reactivity and relevance to drug discovery, agrochemical innovation, and advanced materials underscore its importance in both academic and industrial settings. As the scientific community continues to explore fluorine chemistry and heterocyclic compounds, this compound is poised to remain a subject of intense investigation.